Cas no 14095-64-8 (Pyrimidine,5-butyl-2,4,6-trichloro-)

Pyrimidine,5-butyl-2,4,6-trichloro- structure

14095-64-8 structure

Product Name:Pyrimidine,5-butyl-2,4,6-trichloro-

CAS No:14095-64-8

MF:C₈H₉Cl₃N₂

MW:239.529458761215

CID:212201

PubChem ID:260782

Update Time:2025-04-19

Pyrimidine,5-butyl-2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

- Pyrimidine,5-butyl-2,4,6-trichloro-
- 2-n-Butyl-5,6-dimethyl-pyrazin
- 2-Thiophenesulfonamide, 5-butyl-N-(1,1-dimethylethyl)-
- 5-butyl-2-(N-t-butylaminosulfonyl)thiophene
- 5-butyl-2,3-dimethylpyrazine
- 5-butyl-2,3-dimethyl-pyrazine
- 5-butyl-2,4,6-trichloro-pyrimidine
- 5-Butyl-2,4,6-trichlor-pyrimidin
- ACMC-20n4po
- AGN-PC-00JFG7
- CTK0E9414
- SureCN708647
- NSC-92496
- 5-butyl-2,4,6-trichloropyrimidine
- DTXSID90930963
- SCHEMBL11862558
- 14095-64-8
- NSC92496
- Inchi： 1S/C8H9Cl3N2/c1-2-3-4-5-6(9)12-8(11)13-7(5)10/h2-4H2,1H3
- InChI Key： GMUMNOPSIBDNAB-UHFFFAOYSA-N
- SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)CCCC

Computed Properties

Exact Mass: 237.98337
Monoisotopic Mass: 237.983131g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

Pyrimidine,5-butyl-2,4,6-trichloro- Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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